Cas no 39840-37-4 (D-Lyxosylamine)

• Product Name: D-Lyxosylamine
• CAS No: 39840-37-4
• MF: C₆H₁₃NO₄
• MW: 163.17172
• CID: 304855
• PubChem ID: 45053199
• Update Time: 2025-06-25

D-Lyxosylamine Chemical and Physical Properties

Names and Identifiers

• D-Lyxosylamine (9CI)
• D-Lyxosylamine
• D -(-)-LYXOSYLAMINE CRYSTALLINE
• (2S,3R,4R)-2-Amino-3,4,6-trihydroxyhexanal
• 39840-37-4
• AKOS006273594
• SCHEMBL17813108
• 2-amino-2,5-dideoxy-D-lyxo-hexose
• W-202637

• Inchi： InChI=1S/C6H13NO4/c7-4(3-9)6(11)5(10)1-2-8/h3-6,8,10-11H,1-2,7H2/t4-,5-,6-/m1/s1
• InChI Key： JEDHRDQRQUAZDW-HSUXUTPPSA-N
• SMILES： O[C@H]([C@@H](C=O)N)[C@@H](CCO)O

Computed Properties

• Exact Mass: 163.08400
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.553
• Melting Point: 138°C
• Boiling Point: 340°C at 760 mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.603
• PSA: 103.78000
• LogP: -1.68290
• Solubility: Not determined

Additional information on D-Lyxosylamine

Recent Advances in the Study of 39840-37-4 and D-Lyxosylamine in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 39840-37-4 and the product name D-Lyxosylamine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to summarize the latest findings related to these entities, focusing on their applications, mechanisms of action, and potential therapeutic benefits. The information presented here is derived from recent peer-reviewed publications, industry reports, and technical documents, ensuring the accuracy and relevance of the data.

D-Lyxosylamine, a derivative of lyxose, has been identified as a promising candidate in the development of novel therapeutics. Recent studies have explored its role as a building block in the synthesis of glycosylated compounds, which are crucial in drug design and development. The compound's unique structural properties enable it to interact with various biological targets, making it a valuable tool in medicinal chemistry. Researchers have also investigated its potential as an inhibitor of specific enzymes involved in metabolic pathways, highlighting its versatility in pharmaceutical applications.

The CAS number 39840-37-4 refers to a specific chemical entity that has been the subject of several recent studies. Investigations into its physicochemical properties have revealed its stability under various conditions, making it suitable for use in drug formulation. Additionally, its compatibility with other pharmaceutical excipients has been demonstrated, further supporting its potential in industrial applications. Recent research has also explored its role in enhancing the bioavailability of certain drugs, suggesting its utility in improving therapeutic outcomes.

One of the key findings in recent literature is the synergistic effect observed when D-Lyxosylamine is combined with other bioactive compounds. This synergy has been shown to enhance the efficacy of antimicrobial agents, offering a potential solution to the growing problem of antibiotic resistance. Furthermore, studies have indicated that D-Lyxosylamine may play a role in modulating immune responses, opening new avenues for its use in immunotherapy. These findings underscore the compound's potential as a multifunctional agent in both infectious disease and oncology research.

In conclusion, the latest research on 39840-37-4 and D-Lyxosylamine highlights their significant potential in chemical biology and pharmaceutical development. The compounds' unique properties and diverse applications make them valuable assets in the quest for innovative therapeutics. Future studies should focus on further elucidating their mechanisms of action and exploring their clinical potential. This brief serves as a comprehensive overview of current knowledge, providing a foundation for further research and development in this exciting field.